Butanoic acid, 3-oxo-, 3-chloropropyl ester

• CAS No.: 100304-79-8
• Molecular Formula: C7H11ClO3
• Molecular Weight: 178.61 g/mol
• IUPAC Name: 3-chloropropyl 3-oxobutanoate
• InChI: InChI=1S/C7H11ClO3/c1-6(9)5-7(10)11-4-2-3-8/h2-5H2,1H3
• InChI Key: PRMNESORVLFXBR-UHFFFAOYSA-N
• SMILES: CC(=O)CC(=O)OCCCCl

Description

Butanoic acid, 3-oxo-, 3-chloropropyl ester is a useful research compound. Its molecular formula is C7H11ClO3 and its molecular weight is 178.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloropropanol (47.3 g, 0.50 mole) and a catalytic amount of triethylamine at 65° C. were treated dropwise with 42 g (0.50 mole) of diketene. After the addition was complete, the reaction was stirred at 65° C. for an additional hour. Distillation of the residue furnished 72.9 g (82%) of product as a clear liquid, b.p. 78°-85° C. at 150 mm. Additional Formula II intermediates can be prepared by modifications of the above examples which would be understood by one skilled in the art of organic chemical synthesis.